Cas no 885270-97-3 (5-Boc-amino-benzoimidazole)

• Product Name: 5-Boc-amino-benzoimidazole
• CAS No: 885270-97-3
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD04114572
• CID: 710772
• PubChem ID: 22831624
• Update Time: 2025-10-28

5-Boc-amino-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,1H-benzimidazol-5-yl-, 1,1-dimethylethyl ester (9CI)
• (1H-BENZOIMIDAZOL-5-YL)CARBAMIC ACID TERT-BUTYL ESTER,
• 5-Boc-amino-benzoimidazole
• tert-butyl N-(1H-1,3-benzodiazol-5-yl)carbamate
• AB18575
• DTXSID10628491
• MFCD04114572
• SCHEMBL2557493
• AKOS024260599
• 885270-97-3
• CS-0341201
• tert-Butyl 1H-benzimidazol-6-ylcarbamate
• TERT-BUTYL1H-BENZO[D]IMIDAZOL-5-YLCARBAMATE
• (1H-Benzoimidazol-5-yl)carbamic acid tert-butyl ester
• tert-butyl N-(3H-benzimidazol-5-yl)carbamate
• TERT-BUTYL 1H-BENZO[D]IMIDAZOL-5-YLCARBAMATE
• (1H-BENZOIMIDAZOL-5-YL)-CARBAMIC ACID TERT-BUTYL ESTER

• MDL： MFCD04114572
• Inchi： 1S/C12H15N3O2/c1-12(2,3)17-11(16)15-8-4-5-9-10(6-8)14-7-13-9/h4-7H,1-3H3,(H,13,14)(H,15,16)
• InChI Key： IBUAABBZOJRHDZ-UHFFFAOYSA-N
• SMILES： O=C(NC1C=C2C(N=CN2)=CC=1)OC(C)(C)C

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 67Ų

Additional information on 5-Boc-amino-benzoimidazole

Introduction to 5-Boc-amino-benzoimidazole (CAS No. 885270-97-3)

5-Boc-amino-benzoimidazole, with the chemical name 5-(tert-butoxycarbonylamino)benzoimidazole, is a significant intermediate in pharmaceutical and biochemical research. This compound, identified by its CAS number 885270-97-3, has garnered attention due to its versatile applications in drug development and synthetic chemistry. The presence of both the benzoimidazole core and the Boc (tert-butoxycarbonyl) protected amino group makes it a valuable building block for constructing complex molecules.

The benzoimidazole scaffold is a prominent motif in medicinal chemistry, known for its role in various bioactive compounds. Its aromatic structure and ability to form hydrogen bonds make it a preferred choice for designing molecules with potential pharmacological activity. Among the derivatives of benzoimidazole, 5-Boc-amino-benzoimidazole stands out due to the introduction of the Boc-protected amino group, which enhances stability during synthetic processes while allowing for selective deprotection at later stages of drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting inflammation, cancer, and infectious diseases. The benzoimidazole moiety has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of benzoimidazole have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. The compound 5-Boc-amino-benzoimidazole serves as a precursor for synthesizing such derivatives, facilitating the discovery of new drugs.

One of the most compelling aspects of 5-Boc-amino-benzoimidazole is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the benzoimidazole core with functional groups like the Boc-protected amino group, researchers can fine-tune the binding properties of their compounds to target specific kinases. This has led to the development of several lead compounds that are currently undergoing preclinical and clinical evaluations.

The Boc protection on the amino group in 5-Boc-amino-benzoimidazole is particularly advantageous because it prevents unwanted side reactions during multi-step syntheses. The Boc group can be easily removed under mild acidic conditions, allowing for subsequent functionalization without affecting other sensitive parts of the molecule. This feature makes it an ideal candidate for constructing complex drug candidates where selective deprotection is essential.

Recent studies have also explored the use of 5-Boc-amino-benzoimidazole in designing molecules with antiviral properties. The benzoimidazole scaffold has been shown to interact with viral proteins, disrupting their function and inhibiting viral replication. For example, researchers have synthesized benzoimidazole derivatives that target viral polymerases or integrases, key enzymes required for viral replication. The versatility of 5-Boc-amino-benzoimidazole as a building block allows chemists to modify its structure in various ways to enhance its antiviral activity.

The synthesis of 5-Boc-amino-benzoimidazole typically involves condensation reactions between appropriately substituted benzoylacetonitriles and amidine hydrochlorides under controlled conditions. The introduction of the Boc group is achieved through reaction with di-tert-butyl dicarbonate (Boc2O) in the presence of a suitable base. This synthetic route is well-established and provides high yields of pure product, making it suitable for industrial-scale production.

In conclusion, 5-Boc-amino-benzoimidazole (CAS No. 885270-97-3) is a versatile intermediate with significant applications in pharmaceutical research. Its unique structure and functional groups make it an invaluable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications for benzoimidazole derivatives, compounds like 5-Boc-amino-benzoimidazole will remain at the forefront of drug discovery efforts.